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Compound of Interest

Compound Name: 1,3-Propanediol-d8

Cat. No.: B1469529

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1,3-Propanediol-d8. The following
procedural guidance outlines the necessary personal protective equipment (PPE), safe
handling protocols, and disposal plans to ensure laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

When handling 1,3-Propanediol-d8, it is crucial to use appropriate personal protective
equipment to prevent exposure. The recommended PPE is detailed below.
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PPE Category

Item

Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields

Conforming to EN166 (EU) or
NIOSH (US) approved
standards.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspected before use and
disposed of in accordance with

laboratory practices.[1][2]

Skin and Body Protection

Laboratory coat or impervious
clothing

To be selected based on the
concentration and amount of
the substance at the specific

workplace.[1]

Respiratory Protection

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges

Recommended when risk
assessment shows air-
purifying respirators are
appropriate or as a backup to

engineering controls.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storing 1,3-Propanediol-d8 is critical for maintaining a

safe laboratory environment.

Handling:

¢ Ventilation: Always handle 1,3-Propanediol-d8 in a well-ventilated area to avoid the

inhalation of vapors, mist, or gas.

o Personal Hygiene: Practice good personal hygiene. Wash hands thoroughly after handling

and before eating, drinking, or smoking.

¢ Avoid Contact: Take measures to avoid contact with skin and eyes.

« Ignition Sources: Keep the substance away from open flames, hot surfaces, and other

sources of ignition.
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Storage:

o Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.

¢ Incompatible Materials: Store away from strong oxidizing agents, acid anhydrides, acid
chlorides, chloroformates, and reducing agents.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Accidental Release:

» Containment: For spills, use an inert absorbent material such as sand or earth to soak up the
substance.

» Disposal of Spill: Collect the absorbed material and place it in a suitable, closed container for
disposal as hazardous waste.

e Environmental Protection: Prevent the product from entering drains.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. If irritation persists, seek medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs,
consult a physician.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration and seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.
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Disposal Plan

Proper disposal of 1,3-Propanediol-d8 and its contaminated materials is essential to prevent
environmental contamination and comply with regulations.

e Unused Product: Dispose of the unused product as hazardous waste.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.

e Regulatory Compliance: Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Propanediol, which is chemically
similar to its deuterated form.

Property Value

Melting Point -32°C/-25.6 °F

Boiling Point 214 °C/417.2 °F @ 760 mmHg
Flash Point 140 °C /284 °F

pH 4.5-7.0 (10% aqueous solution)
Vapor Pressure <0.1 mbar @ 20 °C

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 1,3-
Propanediol-d8 in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,3-Propanediol-d8.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1469529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1469529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
1,3-Propanediol-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1469529#personal-protective-equipment-for-
handling-1-3-propanediol-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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